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Compound of Interest

Compound Name: E4177

Cat. No.: B1671017 Get Quote

This document provides essential safety and logistical information for the proper disposal of

E4177, also known as K-777. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling and compliance with

standard laboratory practices.

Quantitative Data Summary
While E4177 (K-777) is not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is imperative to handle it with the care afforded to all laboratory

chemicals. The following table summarizes the available quantitative data for E4177.
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Property Value Reference

Chemical Formula C₃₂H₃₈N₄O₄S [1][2]

Molecular Weight 574.73 g/mol [1][2]

CAS Number 233277-99-1 [1][2]

Appearance Solid [1]

Solubility (25°C)
DMSO: 100 mg/mL (with

ultrasonic assistance)
[1]

Acute Toxicity Oral TDLo (Rat): 300 mg/kg [3]

NFPA Rating Health: 0, Fire: 0, Reactivity: 0 [3]

HMIS Rating Health: 0, Fire: 0, Reactivity: 0 [3]

Melting Point Not Determined

Boiling Point Not Determined

Relative Density Not Determined

Experimental Protocols
Disposal Methodology

The recommended method for the final disposal of E4177 is incineration. This should be

carried out in a licensed and approved chemical incinerator.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling waste E4177, ensure appropriate

PPE is worn, including a lab coat, safety glasses, and chemical-resistant gloves (e.g., nitrile).

Waste Segregation and Collection:

Collect all waste E4177, including unused product and any contaminated materials (e.g.,

pipette tips, weighing paper, vials), in a dedicated and clearly labeled hazardous waste

container.
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The container must be made of a compatible material, such as glass or polyethylene, and

kept securely closed except when adding waste.

Preparation for Incineration:

For solid E4177: Dissolve or mix the material with a combustible solvent that is approved

for your facility's chemical waste stream.

Incineration:

The mixture should be burned in a chemical incinerator equipped with an afterburner and

a scrubber. This ensures complete combustion and neutralization of any potential

byproducts.

Regulatory Compliance:

All disposal activities must be conducted in strict compliance with federal, state, and local

environmental regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines and to ensure adherence to all institutional protocols.

Important Considerations:

Do not dispose of E4177 down the drain or in the regular trash.

Do not allow the undiluted product or large quantities to enter groundwater, water courses, or

sewage systems.[3]

Disposal Workflow Diagram
The following diagram outlines the logical workflow for the proper disposal of E4177.
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Preparation Treatment & Final Disposal

Begin Disposal Process Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1
Collect Waste E4177

and Contaminated Materials

Step 2
Place in Labeled,

Compatible Waste Container

Step 3
Dissolve/Mix Solid Waste
with Combustible Solvent

Incinerate in Approved
Chemical Incinerator

Step 4
Ensure Compliance with

All Regulations

Step 5

Disposal Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe disposal of E4177.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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